![molecular formula C11H20N2O B7460805 N-cyclopropylazocane-1-carboxamide](/img/structure/B7460805.png)
N-cyclopropylazocane-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-cyclopropylazocane-1-carboxamide, also known as CPP-ACP, is a synthetic peptide that has gained significant attention in the field of dentistry due to its potential in preventing and treating dental caries. CPP-ACP is a combination of casein phosphopeptides (CPP) and amorphous calcium phosphate (ACP), which has been shown to enhance remineralization and reduce demineralization of tooth enamel.
Mechanism of Action
The mechanism of action of N-cyclopropylazocane-1-carboxamide involves the formation of a stable complex between CPP and ACP, which can bind to tooth enamel and provide a source of calcium and phosphate ions for remineralization. CPP also has the ability to bind to oral bacteria, preventing their attachment to tooth surfaces and reducing their ability to produce acid. Additionally, this compound can promote the formation of a protective layer on tooth surfaces, which can further prevent demineralization and promote remineralization.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in the oral cavity. These include the promotion of remineralization and the inhibition of demineralization, as well as the reduction of bacterial attachment and acid production. Additionally, this compound has been shown to have a positive effect on the mechanical properties of enamel, increasing its resistance to wear and erosion.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-cyclopropylazocane-1-carboxamide in lab experiments is its ability to promote remineralization and inhibit demineralization of tooth enamel, making it a valuable tool for studying dental caries. Additionally, this compound is relatively easy to synthesize and can be readily incorporated into experimental protocols. However, one limitation of this compound is its potential for variability in composition and stability, which can affect its efficacy in experiments.
Future Directions
There are several future directions for research on N-cyclopropylazocane-1-carboxamide. One area of interest is the optimization of the this compound complex, including the development of new synthesis methods and the investigation of alternative sources of CPP and ACP. Additionally, further studies are needed to elucidate the mechanisms of action of this compound and its potential for use in other oral health applications, such as the treatment of periodontal disease. Finally, there is a need for more clinical trials to evaluate the safety and efficacy of this compound in human subjects, particularly in the context of long-term use.
Synthesis Methods
N-cyclopropylazocane-1-carboxamide is synthesized by combining CPP and ACP in a specific ratio. CPP is derived from casein, a protein found in milk, and is composed of a sequence of amino acids that can bind to calcium ions. ACP is a non-crystalline form of calcium phosphate that can be stabilized in solution by the addition of certain ions. The synthesis of this compound involves the addition of calcium and phosphate ions to a solution containing CPP, resulting in the formation of a stable complex.
Scientific Research Applications
N-cyclopropylazocane-1-carboxamide has been extensively studied for its potential in preventing and treating dental caries. In vitro studies have shown that this compound can enhance remineralization of enamel and inhibit the progression of caries. In vivo studies have also demonstrated the efficacy of this compound in reducing the incidence and severity of caries in both animal and human subjects. Furthermore, this compound has been investigated for its potential in treating dentin hypersensitivity, as well as its antimicrobial properties against oral pathogens.
properties
IUPAC Name |
N-cyclopropylazocane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20N2O/c14-11(12-10-6-7-10)13-8-4-2-1-3-5-9-13/h10H,1-9H2,(H,12,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIJBUGMSLPXNHS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CCC1)C(=O)NC2CC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.